Cas no 1361829-72-2 (2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride)

• Product Name: 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride
• CAS No: 1361829-72-2
• MF: C₁₃H₃Cl₃F₄O
• MW: 357.514934778214
• CID: 4999580
• Update Time: 2025-06-25

2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride

• Inchi： 1S/C13H3Cl3F4O/c14-4-1-2-5(6(15)3-4)7-9(17)11(19)8(13(16)21)12(20)10(7)18/h1-3H
• InChI Key： POUZQXPJCVRSBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=C(C(C(=O)Cl)=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1

Additional information on 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride

2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride (CAS No. 1361829-72-2): An Overview

2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride (CAS No. 1361829-72-2) is a highly specialized chemical compound with a unique molecular structure and a wide range of potential applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its complex aromatic core and multiple halogen substituents, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride is C₁₃H₄Cl₂F₄O and its molecular weight is approximately 375.05 g/mol. The compound consists of a biphenyl core with dichloro and tetrafluoro substitutions on the aromatic rings, and a carbonyl chloride group attached to the fourth position of one of the rings. This structure provides the molecule with high stability and reactivity, making it a valuable intermediate in various synthetic processes.

In recent years, there has been significant interest in the use of 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride as a building block for the synthesis of advanced materials and pharmaceuticals. Its unique combination of halogen substituents and the carbonyl chloride functional group allows for a wide range of chemical transformations, including nucleophilic substitution reactions and coupling reactions with various nucleophiles.

One of the key applications of 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride is in the development of novel materials with enhanced thermal stability and mechanical properties. The presence of multiple fluorine atoms in the molecule imparts high thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Recent studies have shown that compounds derived from 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride exhibit excellent thermal stability up to temperatures exceeding 300°C.

In the pharmaceutical industry, 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride has been explored as an intermediate in the synthesis of various drug candidates. The halogenated biphenyl core provides a rigid scaffold that can be functionalized with different pharmacophores to modulate biological activity. For example, recent research has focused on using this compound to develop new classes of anticancer agents and antiviral drugs. The ability to introduce multiple functional groups through selective reactions makes it a versatile starting material for drug discovery programs.

The synthesis of 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of dichlorobiphenyl with tetrafluorobenzoyl chloride followed by further functionalization steps. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic protocols that minimize waste generation and improve overall process sustainability.

Safety considerations are an important aspect when handling 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride. As with many chlorinated compounds, it is essential to follow appropriate safety guidelines to prevent exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and respirators should be used during handling. Additionally, storage conditions should be carefully controlled to avoid exposure to moisture or other reactive substances that could lead to decomposition or hazardous reactions.

In conclusion, 2',4'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonyl chloride (CAS No. 1361829-72-2) is a versatile chemical compound with significant potential in various scientific and industrial applications. Its unique molecular structure and reactivity profile make it an attractive candidate for advanced materials development and pharmaceutical research. Ongoing research continues to uncover new possibilities for its use in creating innovative solutions across multiple fields.